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Compound of Interest

Compound Name: Oil Orange ss

Cat. No.: B1669088 Get Quote

Introduction: Oil Orange SS, also known by synonyms such as Solvent Orange 2 and 1-(o-

Tolylazo)-2-naphthol, is an azo dye characterized by its vibrant orange-red hue.[1] Its primary

applications are found in industrial settings for coloring varnishes, oils, fats, and waxes.[2] In

the laboratory, it serves as a biological stain, particularly for the visualization of lipids in cells

and tissues.[1] This technical guide provides an in-depth overview of Oil Orange SS, including

its chemical and physical properties, detailed experimental protocols for its synthesis and a key

application, and a summary of its toxicological profile.

Molecular Structure and Properties
Oil Orange SS is an aromatic azo compound with the chemical formula C₁₇H₁₄N₂O.[1]

Molecular Structure:

Molecular structure of Oil Orange SS

Caption: 2D molecular structure of Oil Orange SS (1-[(2-methylphenyl)diazenyl]naphthalen-2-

ol).

Physicochemical and Identification Data:
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Property Value Reference(s)

CAS Number 2646-17-5 [1][3][4]

Molecular Formula C₁₇H₁₄N₂O [1][3]

Molecular Weight 262.31 g/mol [1][4]

Appearance
Orange to red powder or

crystals
[1][3]

Melting Point 127 - 132 °C [1][5]

Solubility

Insoluble in water; slightly

soluble in acetone, chloroform,

benzene, and ethanol.

[3][5][6]

Maximum Absorption

Wavelength (λmax)

487.0 to 491.0 nm (in

Methanol)
[5][7]

Colour Index 12100 [1][5]

Experimental Protocols
Synthesis of Oil Orange SS (1-(o-Tolylazo)-2-naphthol)
The synthesis of Oil Orange SS is a classic example of an azo coupling reaction, which

involves two main stages: the diazotization of an aromatic amine (o-toluidine) and the

subsequent coupling with an activated aromatic compound (2-naphthol).[3]

Materials and Reagents:

o-Toluidine

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

2-Naphthol

10% Sodium Hydroxide (NaOH) solution
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Distilled water

Ice

Beakers

Magnetic stirrer and stir bar

Büchner funnel and flask for vacuum filtration

Procedure:

Part 1: Diazotization of o-Toluidine

In a beaker, dissolve o-toluidine in a mixture of concentrated hydrochloric acid and water.

Cool the resulting solution to 0-5 °C in an ice bath with continuous stirring.

In a separate beaker, prepare a solution of sodium nitrite in cold distilled water.

Slowly add the sodium nitrite solution dropwise to the cold o-toluidine hydrochloride solution.

Maintain the temperature between 0 and 5 °C and stir continuously. This reaction forms the

o-tolyldiazonium chloride salt.[8][9]

Part 2: Azo Coupling

In a separate, larger beaker, dissolve 2-naphthol in a 10% aqueous sodium hydroxide

solution.

Cool this solution to 5 °C in an ice bath, which may be assisted by the direct addition of

crushed ice.[10]

While vigorously stirring the 2-naphthol solution, slowly add the cold diazonium salt solution

prepared in Part 1. A red color will develop, and red crystals of Oil Orange SS will begin to

precipitate.[10]

After the addition is complete, continue to stir the mixture in the ice bath for an additional 30

minutes to ensure the reaction goes to completion.[10]
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Part 3: Isolation and Purification

Filter the precipitated Oil Orange SS using a Büchner funnel with gentle suction.

Wash the collected crystals thoroughly with cold water to remove any unreacted salts.

Press the crystals on the funnel to drain them thoroughly.[10]

The product can be further purified by recrystallization from a suitable solvent, such as

ethanol, if a higher purity is required.

Synthesis Workflow of Oil Orange SS

Part 1: Diazotization

Part 2: Azo Coupling
Part 3: Isolation & Purification

o-Toluidine Cool to 0-5°C

Conc. HCl + H₂O NaNO₂ Solution

Add NaNO₂ dropwise o-Tolyldiazonium Chloride

Azo Coupling
(Vigorous Stirring)

Slowly Add

2-Naphthol

Cool to 5°C
10% NaOH Solution

Oil Orange SS Precipitate Vacuum Filtration Wash with Cold H₂O Drying Pure Oil Orange SS

Click to download full resolution via product page

Caption: Workflow for the synthesis of Oil Orange SS.

Lipid Staining in Cultured Cells
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Oil Orange SS is a lysochrome (fat-soluble dye) used for staining neutral lipids.[11] The

following protocol is a general guideline for staining lipid droplets in cultured cells, adapted from

procedures for the similar and widely used dye, Oil Red O.[12] This method is suitable for fresh

or frozen samples, as fixation and embedding procedures that use alcohols will remove the

lipids.[12]

Materials and Reagents:

Cultured cells on coverslips or in culture plates

Phosphate-buffered saline (PBS)

10% Formalin solution

Oil Orange SS staining solution (a saturated solution in 60-99% isopropanol, diluted with

water before use)

60% Isopropanol

Distilled water

(Optional) Hematoxylin for counterstaining

Aqueous mounting medium

Microscope

Procedure:

Cell Fixation:

Remove the culture medium from the cells.

Gently wash the cells with PBS.

Add 10% formalin to cover the cells and incubate for at least 1 hour to fix them.

Staining:
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Remove the formalin and wash the cells twice with distilled water.

Rinse the cells with 60% isopropanol for 5 minutes.

Allow the cells to air dry completely.

Add the Oil Orange SS working solution to cover the cells and incubate at room

temperature for 10-15 minutes.

Differentiation and Counterstaining:

Remove the staining solution.

Briefly rinse the cells with 60% isopropanol to remove excess stain.[11]

Wash the cells multiple times with distilled water.

(Optional) If nuclear staining is desired, apply Hematoxylin for a short period, then rinse

thoroughly with water.

Mounting and Visualization:

Add a drop of aqueous mounting medium to the cells.

Coverslip the sample, avoiding air bubbles.

Visualize the stained lipid droplets (which will appear orange-red) under a light

microscope.

Lipid Staining Experimental Workflow
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Cultured Cells

Wash with PBS

Fix with 10% Formalin
(≥ 1 hour)

Wash with dH₂O (2x)

Rinse with 60% Isopropanol
(5 min)

Air Dry Completely

Stain with Oil Orange SS
(10-15 min)

Differentiate in 60% Isopropanol
(briefly)

Wash with dH₂O (multiple times)

Optional:
Counterstain with Hematoxylin

Mount with Aqueous Medium

Visualize under Microscope

Click to download full resolution via product page

Caption: Experimental workflow for lipid staining in cells.
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Toxicological Information
For professionals in research and drug development, understanding the toxicological profile of

a compound is critical. Oil Orange SS is classified by the International Agency for Research on

Cancer (IARC) as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans".[13]

This classification is based on sufficient evidence of carcinogenicity in animal studies.[13]

Studies have shown that oral and subcutaneous administration of Oil Orange SS is

carcinogenic in mice, leading to the development of intestinal and local tumors.[13]

Furthermore, bladder implantation in mice resulted in carcinomas of the bladder.[13] Due to its

potential health risks, Oil Orange SS was removed from the approved list of dyes for food,

drugs, and cosmetics in the United States in 1963.[3] Exposure can occur through ingestion or

skin absorption.[3] Therefore, appropriate personal protective equipment, including gloves and

eye protection, should be used when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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